Cas no 2138400-31-2 (5-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 5-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2138400-31-2
• MF: C₈H₇ClN₂O₃S₂
• MW: 278.735778093338
• CID: 6148877
• PubChem ID: 165479725
• Update Time: 2025-05-20

5-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• EN300-1117522
• 2138400-31-2
• [5-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride

• Inchi： 1S/C8H7ClN2O3S2/c1-5-3-15-8(10-5)7-2-6(11-14-7)4-16(9,12)13/h2-3H,4H2,1H3
• InChI Key： LPGYFXXIOCVPLY-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C2=NC(C)=CS2)ON=1)(=O)=O

Computed Properties

• Exact Mass: 277.9586621g/mol
• Monoisotopic Mass: 277.9586621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Additional information on 5-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride

Introducing 5-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138400-31-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

5-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride, identified by its CAS number 2138400-31-2, represents a significant compound in the realm of pharmaceutical chemistry. This sulfonamide derivative has garnered attention due to its structural complexity and its potential applications in drug development. The compound features a fused heterocyclic system comprising a thiazole and an oxazole ring, linked through a methanesulfonyl group. Such structural motifs are frequently employed in medicinal chemistry due to their ability to modulate biological activity across various therapeutic targets.

The thiazole moiety, characterized by its sulfur and nitrogen atoms in a five-membered ring, is well-documented for its pharmacological properties. It is a core structural component in numerous bioactive molecules, including antifungals, antibacterial agents, and cardiovascular drugs. The presence of the 4-methyl substituent on the thiazole ring introduces steric and electronic effects that can influence the compound's interactions with biological receptors. Similarly, the oxazole ring, with its oxygen and nitrogen heteroatoms, contributes to the overall pharmacophore by participating in hydrogen bonding and hydrophobic interactions.

The introduction of a methanesulfonyl chloride group at the 3-position of the oxazole ring enhances the compound's reactivity, making it a valuable intermediate for further functionalization. Sulfonamides are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The methanesulfonyl chloride functionality allows for facile conversion into sulfonamides or other derivatives through nucleophilic substitution reactions, providing synthetic chemists with considerable flexibility.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug discovery. The combination of thiazole and oxazole rings in this molecule creates a unique pharmacophoric template that may exhibit novel interactions with biological targets. For instance, studies have shown that thiazole derivatives can inhibit enzymes such as carbonic anhydrase and tyrosine kinases, which are implicated in diseases like cancer and glaucoma. The oxazole ring further expands these possibilities by offering additional binding sites within protein active pockets.

One of the most compelling aspects of 5-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride is its potential as a building block for structure-based drug design. Computational modeling studies have suggested that this compound could interact with specific amino acid residues in target proteins, modulating their activity. Such insights are derived from advances in molecular dynamics simulations and crystallographic analyses of protein-ligand complexes. By leveraging these computational tools, researchers can optimize the compound's structure to enhance binding affinity and selectivity.

The pharmaceutical industry has increasingly adopted fragment-based drug design (FBDD) strategies to discover novel therapeutics. This approach involves identifying small molecular fragments that bind to target proteins with high affinity and then linking these fragments together to form more complex molecules. The sulfonamide derivative described here could serve as an ideal fragment due to its well-defined heterocyclic core and reactive functional group. Its ability to undergo further chemical modifications makes it suitable for generating libraries of compounds for high-throughput screening (HTS).

Recent advancements in synthetic methodologies have also contributed to the growing utility of this compound. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allow for the introduction of aryl or heteroaryl groups at specific positions within the molecule. These reactions provide chemists with powerful tools to diversify the structure while maintaining biological activity. Additionally, palladium-catalyzed sulfonylation reactions enable the installation of sulfonamide moieties under mild conditions.

The therapeutic potential of 5-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride has not been fully explored but warrants further investigation. Preclinical studies have demonstrated that sulfonamide derivatives can exhibit anti-inflammatory effects by inhibiting enzymes like cyclooxygenase (COX) or lipoxygenase (LOX). Furthermore, some thiazole-based compounds have shown promise in treating neurological disorders by modulating neurotransmitter receptors such as serotonin or dopamine transporters.

In conclusion,5-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138400-31-2) represents a versatile intermediate with significant implications for pharmaceutical research and development. Its unique structural features—comprising fused thiazole and oxazole rings connected via a methanesulfonyl chloride group—make it an attractive candidate for further derivatization and exploration as a lead compound. As synthetic chemistry continues to evolve alongside computational biology techniques,this sulfonamide derivative is poised to play an important role in discovering next-generation therapeutics targeting diverse diseases.